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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341 Get Quote

A Comprehensive Technical Guide to 5-Chloro-4-
methyl-2-nitroaniline
This technical guide provides an in-depth overview of the physical and chemical properties of

5-Chloro-4-methyl-2-nitroaniline, tailored for researchers, scientists, and professionals in the

field of drug development. This document collates critical data, experimental methodologies,

and safety information to serve as a comprehensive resource.

Chemical Identity and Properties
5-Chloro-4-methyl-2-nitroaniline is an aromatic amine with the chemical formula

C₇H₇ClN₂O₂. It is a valuable intermediate in organic synthesis, particularly in the production of

dyes, pigments, and potentially in the development of pharmaceutical and agrochemical

compounds.[1]

Physical Properties
The key physical properties of 5-Chloro-4-methyl-2-nitroaniline are summarized in the table

below, providing a quick reference for laboratory and research applications.
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Property Value Source

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point 164-168 °C [1][2][3][4]

Boiling Point 375.2 ± 37.0 °C (Predicted) [2][4]

Density 1.4 - 1.415 g/cm³ (Predicted) [2][4]

Solubility

Sparingly soluble in water;

Soluble in organic solvents

such as ethanol, acetone, and

chloroform.

[1]

Flash Point 162.2 °C [4]

Vapor Pressure 6.52E-05 mmHg at 25°C [4]

Refractive Index 1.627 [4]

Chemical and Spectroscopic Properties
The chemical and spectroscopic characteristics of 5-Chloro-4-methyl-2-nitroaniline are

essential for its identification and use in synthetic chemistry.
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Property Value Source

Molecular Formula C₇H₇ClN₂O₂ [2][5]

Molecular Weight 186.596 g/mol [2][5]

CAS Number 13852-51-2 [1][3][5]

InChI Key
Information not available in

search results

SMILES
Cc1cc(c(Cl)cc1N)--INVALID-

LINK--=O
[5]

Mass Spectrometry (m/z) 187.0 (M+1) [6]

¹H NMR Available [7][8]

¹³C NMR Available [8]

IR Spectra Available [8]

Experimental Protocols
Synthesis of 5-Chloro-4-methyl-2-nitroaniline
A documented method for the synthesis of 5-chloro-4-methyl-2-nitroaniline involves the

hydrolysis of an N-acetylated precursor.[6]

Materials:

N-(5-chloro-4-methyl-2-nitrophenyl)acetamide

Sodium ethoxide

Ethanol

Water

Isopropanol

n-Hexane
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Procedure:

A solution of sodium ethoxide (8.27 g, 45.9 mmol) is prepared in ethanol (10 mL).[6]

This solution is slowly added to a stirred solution of N-(5-chloro-4-methyl-2-

nitrophenyl)acetamide (7.0 g, 30.6 mmol) in ethanol (10 mL) at room temperature.[6]

The reaction mixture is stirred for 1 hour.[6]

After the reaction is complete, the mixture is poured into water (100 mL), leading to the

precipitation of the product.[6]

The precipitate is collected by filtration.[6]

The collected solid is washed with a 1:3 mixture of isopropanol and n-hexane (10 mL),

followed by a wash with n-hexane (10 mL).[6]

This process yields 5.71 g (85% yield) of 5-chloro-4-methyl-2-nitroaniline.[6]

The following diagram illustrates the workflow for the synthesis of 5-Chloro-4-methyl-2-
nitroaniline.

Synthesis Workflow of 5-Chloro-4-methyl-2-nitroaniline
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Caption: Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.

Applications in Research and Development
5-Chloro-4-methyl-2-nitroaniline serves as a key building block in various synthetic

applications due to its reactive functional groups.

Dye and Pigment Synthesis: The amino group can be diazotized and coupled to form azo

dyes, which are used in textiles and printing inks.[1]

Pharmaceutical Intermediates: The compound's structure is a precursor for the synthesis of

more complex molecules with potential biological activity, such as antimicrobial or

antiparasitic agents.[1]

Agrochemicals: It is utilized in the production of herbicides and insecticides, where the nitro

group can contribute to their biological activity.[1]

Organic Synthesis Research: Its multiple reactive sites make it a useful model compound for

studying the chemistry of aromatic amines and developing new synthetic methodologies.[1]

The logical relationship of its applications is depicted in the following diagram.

Applications of 5-Chloro-4-methyl-2-nitroaniline

Key Application Areas

5-Chloro-4-methyl-2-nitroaniline
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Caption: Key application areas of 5-Chloro-4-methyl-2-nitroaniline.

Safety and Handling
5-Chloro-4-methyl-2-nitroaniline is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Classifications:

Acute Toxicity (Oral, Dermal, Inhalation)[9]

May cause damage to organs through prolonged or repeated exposure.[9][10]

Toxic to aquatic life with long-lasting effects.[9][10]

Precautionary Statements:

Wear protective gloves, clothing, eye, and face protection.[9][10]

Use only in a well-ventilated area or outdoors.[9][10]

Avoid breathing dust.[10]

Do not get in eyes, on skin, or on clothing.[9][10]

Store in a locked up, well-ventilated place.[9][10]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Conclusion
5-Chloro-4-methyl-2-nitroaniline is a chemical compound with well-defined physical and

chemical properties that make it a versatile intermediate in several industrial and research

applications. A thorough understanding of its characteristics, synthesis, and safe handling

procedures is crucial for its effective and responsible use. This guide provides a foundational

repository of such information to aid researchers and developers in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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